2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid

• IUPAC Name: 2,2-dimethyloxane-4-carboxylic acid
• InChI: InChI=1S/C8H14O3/c1-8(2)5-6(7(9)10)3-4-11-8/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key: GRROPKFZKZZTQE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)C(=O)O)C
• Molecular Formula: C8H14O3
• DSSTOX Substance ID: DTXSID20391588
• Molecular Weight: 158.19 g/mol
• CAS RN: 52916-16-2

Description

The compound of interest, 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid, is a derivative of pyran, which is a heterocyclic compound featuring a six-membered ring containing one oxygen atom and five carbon atoms. The specific structure of the compound includes two methyl groups at the second carbon and a carboxylic acid functional group at the fourth carbon of the tetrahydropyran ring.

Synthesis Analysis

The synthesis of related pyran derivatives has been explored in various studies. For instance, the acylation of carbethoxymethylenetriphenylphosphorane with 2,2-dimethyltetrahydropyran-4-carboxylic acid chloride followed by pyrolysis and hydration steps leads to the formation of ethyl 2,2-dimethyltetrahydro-4-pyranylpropiolate and its corresponding β-keto ester . Another study reports the synthesis of diethyl 2,6-dimethyl-4-aryl-4H-pyran-3,5-dicarboxylates using aryl aldehyde and 1,3-diketone catalyzed by ZnCl2 under ultrasound irradiation, which offers advantages such as shorter reaction times and higher yields compared to conventional methods .

Molecular Structure Analysis

X-ray diffraction and quantum-chemical analysis have been used to investigate the structure of similar compounds, such as 2,5-dimethyl-3,4-dihydro-2H-pyran-2-carboxylic acid. It was found that the molecule exists as an endo isomer and as a racemate of two enantiomeric endo stereomers in the crystal form . Additionally, conformational and configurational analyses of 2,5-dimethyltetrahydropyran-3-carboxylic acid have been performed using software like ALTONA, which provides insights into the spatial arrangement of the molecule's atoms .

Chemical Reactions Analysis

The chemical reactivity of pyran derivatives can be complex due to the presence of multiple functional groups. For example, the synthesis of novel 2-amino-4,8-dihydropyrano[3,2-b]pyran-3-carbonitriles from azido kojic acid and various 2-arylidinemalononitriles has been achieved using NH4Cl as a catalyst in ethanol, showcasing the potential for forming diverse structures with pyran as the core .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyran derivatives are influenced by their molecular structure. The presence of substituents such as methyl groups and carboxylic acid can affect properties like solubility, melting point, and reactivity. While the specific properties of 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid are not detailed in the provided papers, the studies on related compounds offer a foundation for understanding the behavior of such molecules .

Scientific Research Applications

X-ray Diffraction and Quantum-Chemical Analysis

• Structure Investigation : The molecular structure of similar compounds like 2,5-dimethyl-3,4-dihydro-2H-pyran-2-carboxylic acid has been investigated using single-crystal X-ray diffraction analysis. These studies reveal the existence of molecules in specific isomeric forms and provide insights into their stereochemistry (Kovalskyi et al., 2011).

Synthesis and Chemical Transformations

• Chemical Synthesis : Research has explored the synthesis of compounds like N,2,2-trimethyltetrahydro-2H-pyran-4-amine, starting from 2,2-dimethyltetrahydro-2H-pyran-4-one. These syntheses involve multiple steps, including reactions with methanamine and sodium tetrahydridoborate, demonstrating the compound's utility in complex organic synthesis (Arutyunyan et al., 2012).

Medicinal Chemistry Studies

• Medicinal Chemistry : Although specific studies on 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid are limited, related compounds have been synthesized for potential medicinal applications. For instance, variants like 5-aminomethyltetrahydro-2H-pyran-2-carboxylic acid have been synthesized and evaluated for activities such as antiplasmin, although they did not show more potent activity than established compounds (Isoda et al., 1980).

Safety And Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).